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Compound of Interest

Compound Name: Methyl Cedryl Ketone

Cat. No.: B1614869

Introduction

Acetyl cedrene, a synthetic fragrance compound prized for its rich, woody, and amber-like
aroma, is a cornerstone of modern perfumery. Known commercially under trade names such as
Vertofix® and Lixetone®, it is valued for its excellent tenacity and fixative properties in a wide
range of scented products. This technical guide provides an in-depth exploration of the
discovery, synthesis, chemical properties, and the olfactory signaling pathway associated with
acetyl cedrene, intended for researchers, scientists, and professionals in the fields of chemistry
and drug development.

History and Discovery

The development of acetyl cedrene is rooted in the chemical modification of cedrene, a
naturally occurring sesquiterpene found in the essential oil of cedarwood. While the exact
timeline of its initial discovery is not extensively documented in readily available literature, key
scientific publications from the early 1970s lay the groundwork for its synthesis and
characterization. A notable contribution to the understanding of the acylation of related
terpenes is the work of Kitchens, Daeniker, Hochstetler, Kaiser, and Blount, published in the
Journal of Organic Chemistry in 1972. Their research on the acetylation of thujopsene, a
compound often found alongside cedrene in cedarwood oil, provided valuable insights into the
reaction mechanisms that are also applicable to the synthesis of acetyl cedrene. Further
developments and commercial production were advanced by fragrance companies such as
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International Flavors & Fragrances (IFF), who marketed the compound under the name
Vertofix®.

Chemical and Physical Properties

Acetyl cedrene is a complex mixture of isomers, with the primary component being 1-
((BR,3aR,7R,8aS)-3,6,8,8-Tetramethyl-2,3,4,7,8,8a-hexahydro-1H-3a,7-methanoazulen-5-
yl)ethan-1-one. Its chemical and physical properties are summarized in the table below.

Property Value Reference(s)
Molecular Formula C17H260
Molecular Weight 246.39 g/mol
CAS Number 32388-55-9

Pale yellow to reddish-yellow
Appearance o

transparent liquid

Woody, amber, with cedar and
Odor

musky notes

N ) Approximately 340.6 °C at 760

Boiling Point

mmHg
Density Approximately 1.00 g/cm3
Refractive Index Approximately 1.517 at 20°C

Insoluble in water; soluble in
Solubility ethanol and other organic

solvents.

Synthesis of Acetyl Cedrene

The primary industrial synthesis of acetyl cedrene is achieved through the Friedel-Crafts
acylation of a-cedrene. This electrophilic aromatic substitution reaction introduces an acetyl
group onto the cedrene backbone.
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General Reaction Scheme

The reaction involves the treatment of a-cedrene with an acetylating agent, typically acetic
anhydride, in the presence of a Lewis or protic acid catalyst.

Reactants:
o 0-Cedrene: The starting sesquiterpene, typically sourced from cedarwood oil.
e Acetic Anhydride: The acetylating agent.

o Catalyst: A Lewis acid (e.g., aluminum chloride, zinc chloride) or a protic acid (e.g.,
polyphosphoric acid, sulfuric acid).

Experimental Protocol: Friedel-Crafts Acylation of -
Cedrene

The following is a representative experimental protocol for the synthesis of acetyl cedrene,
based on typical Friedel-Crafts acylation procedures.

Materials:

e 0-Cedrene

e Acetic anhydride

e Polyphosphoric acid

e Toluene (or another suitable solvent)
e Sodium bicarbonate solution (5%)

¢ Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

o Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,
dropping funnel, etc.)
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e Heating mantle and magnetic stirrer
e Rotary evaporator

e Vacuum distillation apparatus
Procedure:

o Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a
condenser, and a dropping funnel is charged with polyphosphoric acid. The apparatus is
flushed with an inert gas (e.g., nitrogen or argon).

o Addition of Reactants: Toluene is added to the flask, and the mixture is stirred. A solution of
a-cedrene and acetic anhydride in toluene is prepared and transferred to the dropping
funnel.

e Reaction: The a-cedrene and acetic anhydride solution is added dropwise to the stirred
polyphosphoric acid suspension. The reaction temperature is maintained at a specific point
(e.g., 60-80°C) for several hours to ensure complete reaction. The progress of the reaction
can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature and slowly
guenched by the addition of ice-cold water. The organic layer is separated, and the aqueous
layer is extracted with toluene. The combined organic layers are washed successively with
water, 5% sodium bicarbonate solution, and brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure using a rotary evaporator. The crude product is
then purified by vacuum distillation to yield acetyl cedrene as a pale yellow to reddish-yellow
liquid.

Spectroscopic Characterization
The structure of acetyl cedrene is confirmed through various spectroscopic techniques.

e 1H NMR Spectroscopy: The *H NMR spectrum of acetyl cedrene is complex due to the
presence of numerous aliphatic protons. Key signals would include those for the methyl
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groups, the acetyl methyl group (a singlet), and the olefinic proton.

e 13C NMR Spectroscopy: The 3C NMR spectrum would show 17 distinct signals
corresponding to the carbon atoms in the molecule. The carbonyl carbon of the acetyl group
would appear significantly downfield.

« Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a strong absorption
band corresponding to the C=0 stretching vibration of the ketone group, typically in the
range of 1680-1700 cm~2. Other significant peaks would include those for C-H stretching and
bending vibrations.

e Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M*)
corresponding to the molecular weight of acetyl cedrene (m/z = 246). The fragmentation
pattern would be complex, reflecting the intricate cyclic structure of the molecule.

Biological Interaction: Olfactory Signaling Pathway

While acetyl cedrene itself has not been the direct subject of extensive research into its specific
biological signaling pathways beyond its olfactory properties, studies on its precursor, a-
cedrene, have shed light on its interaction with olfactory receptors. It has been demonstrated
that a-cedrene is an agonist of the human olfactory receptor OR10J5. The activation of this G-
protein coupled receptor (GPCR) initiates a downstream signaling cascade.
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Figure 1. Simplified signaling pathway of an olfactory sensory neuron upon activation by an

odorant like acetyl cedrene or its precursor, a-cedrene.

The binding of the odorant to OR10J5 activates the associated G-protein (Ga_olf), which in
turn stimulates adenylyl cyclase Il to produce cyclic AMP (cAMP) from ATP. The increase in

intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of calcium

and sodium ions. This influx causes depolarization of the neuron's membrane, generating an
action potential that is transmitted to the olfactory bulb in the brain, resulting in the perception

of smell.
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Applications and Significance

Acetyl cedrene's primary application is as a fragrance ingredient in a vast array of consumer
products, including fine fragrances, cosmetics, soaps, detergents, and other household items.
Its woody and ambery character provides a warm and long-lasting base note in perfume
compositions. Its stability and substantivity make it a valuable component for ensuring the
longevity of a fragrance on the skin or in a product.

Conclusion

Acetyl cedrene is a significant synthetic molecule in the fragrance industry, valued for its
desirable olfactory properties and performance as a fixative. Its synthesis via the Friedel-Crafts
acylation of naturally derived cedrene is a classic example of the chemical modification of
natural products to create novel and valuable compounds. The elucidation of its interaction with
specific olfactory receptors provides a deeper understanding of the molecular basis of scent
perception and opens avenues for further research into the structure-activity relationships of
fragrance molecules. This guide has provided a comprehensive overview of the key technical
aspects of acetyl cedrene, from its historical context to its biological interactions, serving as a
valuable resource for professionals in the chemical and life sciences.

 To cite this document: BenchChem. [The Discovery and Synthesis of Acetyl Cedrene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614869#discovery-and-history-of-acetyl-cedrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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